Cas no 8008-74-0 (6-Fluoro-2-mercaptobenzothiazole)

• Product name: 6-Fluoro-2-mercaptobenzothiazole
• CAS No: 8008-74-0
• MF: C₇H₄FNS₂
• MW: 185.241762161255
• CID: 48019

6-Fluoro-2-mercaptobenzothiazole Chemical and Physical Properties

Names and Identifiers

• Oils, sesame
• SESAME OIL
• Caswell No. 733
• EPA Pesticide Chemical Code 072401
• Fats and Glyceridic oils, sesame
• Gingilli oil
• HSDB 7221
• Oils, glyceridic, sesame
• Sesame oil [JAN]
• Sesame oil [Oil, edible]
• Sesame seed oil
• Sextra
• UNII-QX10HYY4QV
• 6-Fluoro-2-mercaptobenzothiazole
• 6-Fluorobenzo[d]thiazole-2(3H)-thione
• 6-Fluoro-benzothiazole-2-thiol
• 6-fluoro-3H-1,3-benzothiazole-2-thione
• 6-Fluoro-1,3-benzothiazole-2-thiol
• 6-fluorobenzothiazole-2-thiol
• 6-fluorobenzo[d]thiazole-2-thiol
• 6-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione
• 2(3H)-Benzothiazolethione,6-fluoro-
• PubChem21868
• SBB090305
• 6-Fluoro-2-
• gingillioil
• oils,glyceridic,sesame
• Oils,sesame
• sesame
• BENNE OIL
• Sesami Seed Oil
• SESAME OIL FROM SESAMUM INDICUM

• Inchi： 1S/C7H4FNS2/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,(H,9,10)
• InChI Key： XDZVUKOOUHIRKY-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC1=2)F)=S

Computed Properties

• Exact Mass: 482.121297
• Monoisotopic Mass: 482.121297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Molecular Weight: 1103.8
• Topological Polar Surface Area: 69.4

Experimental Properties

• Color/Form: Colorless or yellowish transparent oily liquid with special sesame flavor and taste. It does not solidify when cooled to 0 ℃.
• Density: 0.919
• Melting Point: -5 °C
• Boiling Point: 611-639 K (338-366 °C) /primary triglycerides in sesame oil/
• Flash Point: 255 °C
• Refractive Index: 1.47-1.476
• Solubility: chloroform: 0.1 mg/mL, clear, very faintly yellow
• LogP: log Kow = 22.5 (est) /representative triglycerides of sesame oil/
• Refractive Index: Index of refraction: 1.473-1.476 at 20 °C
• Odor: Almost odorless
• Vapor Pressure: 9.0X10-5 mm Hg at 25 °C /extrapolated, representative triglycerides of sesame oil/

6-Fluoro-2-mercaptobenzothiazole Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• WGK Germany：-
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：8
• RTECS：VU3940000
• Safety Term：24/25
• Storage Condition：2-8°C

6-Fluoro-2-mercaptobenzothiazole Customs Data

• HS CODE：29420000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids